Cas no 216661-46-0 (Pyrazolo[1,5-a]pyrimidine, 3-phenyl-6-(4-pyridinyl)-)
216661-46-0 structure
Product Name:Pyrazolo[1,5-a]pyrimidine, 3-phenyl-6-(4-pyridinyl)-
CAS No:216661-46-0
MF:C17H12N4
MW:272.30398273468
CID:1408930
PubChem ID:5329460
Update Time:2025-04-20
Pyrazolo[1,5-a]pyrimidine, 3-phenyl-6-(4-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrazolo[1,5-a]pyrimidine, 3-phenyl-6-(4-pyridinyl)-
- 3-phenyl-6-pyridin-4-ylpyrazolo[1,5-a]pyrimidine
- SCHEMBL7610636
- CHEMBL92623
- DTXSID20416189
- BDBM5424
- 216661-46-0
- DA-08162
- 4-{3-phenylpyrazolo[1,5-a]pyrimidin-6-yl}pyridine
- pyrazolo[1,5-a]pyrimidine 2g
-
- Inchi: 1S/C17H12N4/c1-2-4-14(5-3-1)16-11-20-21-12-15(10-19-17(16)21)13-6-8-18-9-7-13/h1-12H
- InChI Key: ZEKRYTYWEKALJV-UHFFFAOYSA-N
- SMILES: N12C=C(C=NC1=C(C=N2)C1C=CC=CC=1)C1C=CN=CC=1
Computed Properties
- Exact Mass: 272.10636
- Monoisotopic Mass: 272.106196400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.08
Pyrazolo[1,5-a]pyrimidine, 3-phenyl-6-(4-pyridinyl)- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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